Cas no 1804026-41-2 (3-Amino-4-cyano-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-4-cyano-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine
• CAS No: 1804026-41-2
• MF: C₈H₄F₅N₃O
• MW: 253.128878593445
• CID: 4801562
• Update Time: 2025-10-29

3-Amino-4-cyano-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-cyano-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4F5N3O/c9-6(10)4-2-16-7(17-8(11,12)13)5(15)3(4)1-14/h2,6H,15H2
• InChI Key： PLVMHRQGCDXVMR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1C#N)N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.6
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-4-cyano-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine

3-Amino-4-cyano-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine (CAS No. 1804026-41-2): An Emerging Compound in Medicinal Chemistry

3-Amino-4-cyano-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine (CAS No. 1804026-41-2) is a novel and highly promising compound in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered significant attention for its potential applications in drug discovery and development. The presence of a cyano group, difluoromethyl substituent, and trifluoromethoxy moiety endows this molecule with a combination of electronic and steric properties that make it an attractive candidate for various therapeutic targets.

The synthesis of 3-Amino-4-cyano-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine has been extensively studied, with several efficient and scalable methods reported in the literature. One notable approach involves the sequential functionalization of a pyridine core through selective substitution reactions. The introduction of the difluoromethyl and trifluoromethoxy groups is typically achieved using specialized reagents and conditions that ensure high regioselectivity and yield. These synthetic strategies not only facilitate the preparation of the target compound but also provide valuable insights into the reactivity and stability of fluorinated pyridines.

In recent years, the biological activity of 3-Amino-4-cyano-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine has been extensively evaluated in various preclinical models. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a potential lead for the development of novel therapeutic agents. For instance, it has been reported to exhibit significant activity against kinases involved in cancer signaling pathways, suggesting its potential as an anticancer drug candidate.

Beyond its anticancer properties, 3-Amino-4-cyano-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine has also shown promise in other therapeutic areas. Research has demonstrated its ability to modulate ion channels and transporters, which are critical targets in neurological disorders such as epilepsy and pain management. The unique combination of functional groups in this molecule allows it to interact with multiple biological targets, thereby broadening its therapeutic potential.

The pharmacokinetic profile of 3-Amino-4-cyano-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine has been extensively studied to assess its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further development as a therapeutic agent.

In addition to its biological activity and pharmacokinetic properties, the safety profile of 3-Amino-4-cyano-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine has been rigorously evaluated. Toxicological studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for safe and effective use in human clinical trials.

The ongoing research on 3-Amino-4-cyano-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine is focused on optimizing its structure to enhance its potency and selectivity for specific targets. Computational methods such as molecular docking and molecular dynamics simulations are being employed to guide the rational design of more effective derivatives. These efforts aim to identify lead compounds with improved pharmacological properties that can be advanced into clinical development.

In conclusion, 3-Amino-4-cyano-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine (CAS No. 1804026-41-2) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its favorable biological activity and safety profile, make it an attractive candidate for further research and development as a therapeutic agent. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing the field of drug discovery.